Cas no 159824-95-0 (3-Thiophenecarbonitrile, 5-amino-)

3-Thiophenecarbonitrile, 5-amino- structure
159824-95-0 structure
Product Name:3-Thiophenecarbonitrile, 5-amino-
CAS No:159824-95-0
MF:C5H4N2S
MW:124.163659095764
CID:2102800
Update Time:2023-08-03

3-Thiophenecarbonitrile, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 5-aminothiophene-3-carbonitrile
    • 3-Thiophenecarbonitrile, 5-amino-
    • 5-Amino-3-thiophenecarboxylic acid; Nitrile
    • Inchi: 1S/C5H4N2S/c6-2-4-1-5(7)8-3-4/h1,3H,7H2
    • InChI Key: ORVMQLXOEDROOJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Topological Polar Surface Area: 78
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